Cas no 606494-63-7 (Benzeneacetonitrile, alpha-(acetyloxy)-4-ethyl- (9CI))

• Product Name: Benzeneacetonitrile, alpha-(acetyloxy)-4-ethyl- (9CI)
• CAS No: 606494-63-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1022809
• PubChem ID: 45094693
• Update Time: 2025-04-20

Benzeneacetonitrile, alpha-(acetyloxy)-4-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, alpha-(acetyloxy)-4-ethyl- (9CI)
• [cyano-(4-ethylphenyl)methyl] acetate
• DTXSID70667306
• Cyano(4-ethylphenyl)methyl acetate
• 606494-63-7

• Inchi： 1S/C12H13NO2/c1-3-10-4-6-11(7-5-10)12(8-13)15-9(2)14/h4-7,12H,3H2,1-2H3
• InChI Key： PUZJWXDRGIJECK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C#N)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 203.095
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 2.4